Cas no 2305949-08-8 (dimethyl(phenyl-S-aminosulfonimidoyl)amine)

• Product Name: dimethyl(phenyl-S-aminosulfonimidoyl)amine
• CAS No: 2305949-08-8
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 5976500
• PubChem ID: 139022703
• Update Time: 2025-10-10

dimethyl(phenyl-S-aminosulfonimidoyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-7431453
• dimethyl(phenyl-S-aminosulfonimidoyl)amine
• 2305949-08-8

• Inchi： 1S/C8H13N3OS/c1-11(2)13(9,12)10-8-6-4-3-5-7-8/h3-7H,1-2H3,(H2,9,10,12)
• InChI Key： BZSCYFLXAZSVNN-UHFFFAOYSA-N
• SMILES： S(=N)(NC1C=CC=CC=1)(N(C)C)=O

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Additional information on dimethyl(phenyl-S-aminosulfonimidoyl)amine

Professional Introduction to Dimethyl(phenyl-S-aminosulfonimidoyl)amine (CAS No. 2305949-08-8)

Dimethyl(phenyl-S-aminosulfonimidoyl)amine, a compound with the chemical identifier CAS No. 2305949-08-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of dimethyl(phenyl-S-aminosulfonimidoyl)amine incorporates a sulfonimidoyl group, which is known for its versatility in forming stable intermediates and active pharmaceutical ingredients (APIs). The presence of a phenyl ring further enhances its reactivity and binding affinity, making it a promising candidate for various biochemical interactions.

The sulfonimidoyl moiety in dimethyl(phenyl-S-aminosulfonimidoyl)amine is particularly noteworthy, as it has been identified as a key structural element in several cutting-edge drug formulations. Recent studies have highlighted its role in modulating enzyme activity and inhibiting specific biological pathways, which are critical for the treatment of chronic diseases such as cancer and inflammatory disorders. The phenyl-S-amino group contributes to the compound's ability to interact with biological targets, offering a scaffold for designing more effective therapeutic agents.

In the realm of drug discovery, dimethyl(phenyl-S-aminosulfonimidoyl)amine has been investigated for its potential as a precursor in synthesizing novel compounds with enhanced pharmacological properties. Researchers have leveraged its structural features to develop derivatives that exhibit improved solubility, bioavailability, and target specificity. For instance, modifications to the sulfonimidoyl group have led to the creation of compounds that demonstrate potent antitumor activity by selectively inhibiting key enzymes involved in cell proliferation.

The pharmaceutical industry has shown particular interest in dimethyl(phenyl-S-aminosulfonimidoyl)amine due to its potential application in developing treatments for neurological disorders. Preliminary research indicates that this compound may interfere with aberrant signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. By targeting specific protein-protein interactions, it could potentially slow down disease progression and alleviate symptoms. The phenyl ring's ability to cross the blood-brain barrier further enhances its suitability for central nervous system (CNS) therapies.

From a synthetic chemistry perspective, CAS No. 2305949-08-8 serves as an invaluable building block for constructing complex molecular architectures. Its reactivity allows chemists to introduce diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates that exhibit desirable pharmacokinetic profiles and minimal off-target effects. The sulfonimidoyl group's stability under various reaction conditions makes it an ideal candidate for multi-step synthetic pathways.

The growing body of research on dimethyl(phenyl-S-aminosulfonimidoyl)amine underscores its significance in modern medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery of novel therapeutic applications. For example, computational modeling studies have predicted new binding modes for this compound, providing insights into its mechanism of action and potential synergies with other drugs.

The future prospects of CAS No. 2305949-08-8 are promising, with ongoing investigations focusing on optimizing its pharmacological properties and exploring new indications. Advances in biocatalysis and green chemistry have also opened avenues for sustainable production methods, ensuring that this compound remains accessible for further development. As regulatory pathways evolve, it is anticipated that dimethyl(phenyl-S-aminosulfonimidoyl)amine will play an increasingly pivotal role in addressing unmet medical needs across multiple therapeutic areas.